(8-Fluoro-1,4-dioxaspiro[4.5]decan-8-yl)methanol
Overview
Description
“(8-Fluoro-1,4-dioxaspiro[4.5]decan-8-yl)methanol” is a chemical compound with the CAS Number: 1256545-97-7 . Its molecular formula is C9H15FO3 and it has a molecular weight of 190.21 g/mol . The compound is also known by its IUPAC name, (8-fluoro-1,4-dioxaspiro[4.5]dec-8-yl)methanol .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C9H15FO3/c10-8(7-11)1-3-9(4-2-8)12-5-6-13-9/h11H,1-7H2 . This code provides a specific description of the molecular structure of the compound.Scientific Research Applications
Liquid-Phase Methanol Synthesis
Methanol is a foundational chemical in various industrial applications and has seen increased interest as a fuel and feedstock for synthetic processes. Liquid-phase methanol synthesis, particularly from CO-rich gas, illustrates methanol's role in energy storage and conversion systems. Such processes are critical in integrated gasification combined cycle (IGCC) power stations, highlighting methanol's potential as a clean-burning and versatile fuel (Cybulski, 1994).
Methanol-Carnoy Fixation in Histology
Methanol's utility extends into biological specimen preparation, where it serves as a critical component in Methacarn (methanol-Carnoy) fixation. This method, an alternative to traditional ethanol-based solutions, offers improved tissue preservation for microscopic analysis. It underscores methanol's role in enhancing the quality of histological examinations by stabilizing protein structures (Puchtler et al., 1970).
Methanol as a Chemical Marker for Insulating Paper Degradation
In the field of electrical engineering, methanol serves as a marker for assessing the condition of solid insulation in power transformers. Its presence, identified through thermal ageing tests, correlates with cellulose degradation, offering a non-invasive diagnostic tool for maintaining transformer health (Jalbert et al., 2019).
Environmental Pollution and Remediation
Methanol plays a significant role in environmental science, particularly in the study and remediation of per- and polyfluoroalkyl substances (PFASs) in landfills. It is involved in the biodegradation processes that mitigate the environmental impact of these persistent pollutants, illustrating methanol's relevance in waste management and pollution control efforts (Hamid et al., 2018).
Properties
IUPAC Name |
(8-fluoro-1,4-dioxaspiro[4.5]decan-8-yl)methanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15FO3/c10-8(7-11)1-3-9(4-2-8)12-5-6-13-9/h11H,1-7H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INVQRGJXWSTBBN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCC1(CO)F)OCCO2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15FO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Synthesis routes and methods II
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